2-(1-Methylcyclopentyl)propan-1-amine

• IUPAC Name: 2-(1-methylcyclopentyl)propan-1-amine
• InChI: InChI=1S/C9H19N/c1-8(7-10)9(2)5-3-4-6-9/h8H,3-7,10H2,1-2H3
• InChI Key: QXVIVFYIGJCQPC-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C1(CCCC1)C
• Molecular Formula: C9H19N
• Molecular Weight: 141.25 g/mol

Description

2-(1-Methylcyclopentyl)propan-1-amine, also known as N-methylcyclopentamine (NMCP), is a psychoactive drug that belongs to the amphetamine class. It is a synthetic compound that has gained popularity in recent years due to its potential use as a research chemical. NMCP is structurally similar to other amphetamines such as methamphetamine and MDMA, but its effects on the human body are not well understood.

Mechanism of Action

NMCP acts on the central nervous system by increasing the release of dopamine, norepinephrine, and serotonin. It also inhibits the reuptake of these neurotransmitters, leading to increased synaptic concentrations. This results in a stimulant effect on the brain, leading to increased alertness, energy, and euphoria.
Biochemical and Physiological Effects:
NMCP has been shown to increase heart rate and blood pressure in animal models. It also increases body temperature and causes sweating. These effects are similar to those seen with other amphetamines. NMCP has also been shown to increase locomotor activity and induce stereotypic behaviors in animals.

Advantages and Limitations for Lab Experiments

One advantage of using NMCP in lab experiments is its potential as a research tool for investigating the neurochemical mechanisms underlying various neurological and psychiatric disorders. However, one limitation is its potential for abuse and addiction, which could affect the validity of the results obtained from experiments involving NMCP.

Future Directions

Future research on NMCP could focus on investigating its potential as a treatment for various neurological and psychiatric disorders. Additionally, further studies could be conducted to investigate the long-term effects of NMCP use on the brain and body. Finally, research could be conducted to develop safer and more effective analogs of NMCP for use in scientific research.

Synthesis Methods

The synthesis of NMCP involves the reaction of cyclopentanone with methylamine and subsequent reduction with sodium borohydride. The resulting product is then treated with hydrochloric acid to form NMCP hydrochloride. The purity and yield of the final product can be improved through various purification techniques such as recrystallization and column chromatography.

Scientific Research Applications

NMCP has been used in scientific research to investigate its potential as a treatment for various neurological and psychiatric disorders. It has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. Additionally, it has been found to have antidepressant and anxiolytic effects in animal models of depression and anxiety disorders.